Cas no 27722-05-0 (Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1))

27722-05-0 structure
Product name:Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1)
Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1)
- 2-(dimethylamino)ethyl 2-cyclohexyl-2-phenylpropanoate,hydrochloride
- 27722-05-0
- Cyclohexaneacetic acid, alpha-methyl-alpha-phenyl-, 2-(dimethylamino)ethyl ester, hydrochloride
- DTXSID80950418
- 2-(Dimethylamino)ethyl 2-cyclohexyl-2-phenylpropanoate--hydrogen chloride (1/1)
- alpha-Methyl-alpha-phenyl-cyclohexaneacetic acid 2-(dimethylamino)ethyl ester hydrochloride
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- Inchi: InChI=1S/C19H29NO2.ClH/c1-19(16-10-6-4-7-11-16,17-12-8-5-9-13-17)18(21)22-15-14-20(2)3;/h4,6-7,10-11,17H,5,8-9,12-15H2,1-3H3;1H
- InChI Key: OHGKMTPRIRSFHW-UHFFFAOYSA-N
- SMILES: Cl.CN(CCOC(C(C1=CC=CC=C1)(C)C1CCCCC1)=O)C
Computed Properties
- Exact Mass: 339.1967
- Monoisotopic Mass: 339.197
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 343
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Boiling Point: 401.9°C at 760 mmHg
- Flash Point: 123.4°C
- PSA: 29.54
Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1) Related Literature
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Bitoh Yohsuke,Kenji Urayama,Toshikazu Takigawa,Kohzo Ito Soft Matter, 2011,7, 2632-2638
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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